Cas no 17954-26-6 (2(1H)-Isoquinolinecarboxylic acid, 1-cyano-, phenyl ester)

• Product Name: 2(1H)-Isoquinolinecarboxylic acid, 1-cyano-, phenyl ester
• CAS No: 17954-26-6
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 1369094
• Update Time: 2024-08-16

2(1H)-Isoquinolinecarboxylic acid, 1-cyano-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 1-cyano-, phenyl ester
• 1,2-dihydro-2-phenoxycarbonylisoquinoline-1-carbonitrile

• Inchi： 1S/C17H12N2O2/c18-12-16-15-9-5-4-6-13(15)10-11-19(16)17(20)21-14-7-2-1-3-8-14/h1-11,16H
• InChI Key： LFYHMPGUTHJONP-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=CC=C2)C=CN1C(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 276.08996

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 499.0±45.0 °C(Predicted)
• PSA: 53.33
• pka: -5.67±0.40(Predicted)